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Introduction
Hydroxypalmitoyl sphinganine, a key ceramide precursor, plays a pivotal role in the

formation and maintenance of the skin's barrier function.[1] Its quantification in reconstructed

human epidermis (RHE) models is crucial for evaluating the efficacy of cosmetic and

dermatological formulations aimed at improving skin health. RHE models provide a valuable in

vitro system that closely mimics the structure and function of the native human epidermis,

offering a reliable platform for studying lipid metabolism and the impact of various compounds

on the skin barrier.[2]

This document provides detailed application notes and protocols for the quantification of

hydroxypalmitoyl sphinganine in RHE using Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique for lipid

analysis.[3]

Signaling Pathway: De Novo Ceramide Synthesis
The synthesis of ceramides, including hydroxypalmitoyl sphinganine, primarily occurs

through the de novo pathway in the endoplasmic reticulum of keratinocytes. This pathway is
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fundamental to the production of the diverse range of ceramides that constitute the lipid barrier

of the stratum corneum.
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Caption: De Novo Ceramide Synthesis Pathway in the Endoplasmic Reticulum.

Experimental Workflow
The overall workflow for the quantification of hydroxypalmitoyl sphinganine in RHE involves

several key steps, from sample harvesting to data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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